Cas no 1862323-07-6 (2-Amino-3-(1-ethylcyclobutyl)propanamide)

• Product Name: 2-Amino-3-(1-ethylcyclobutyl)propanamide
• CAS No: 1862323-07-6
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 6439908
• PubChem ID: 165840764
• Update Time: 2025-10-29

2-Amino-3-(1-ethylcyclobutyl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1300093
• 2-amino-3-(1-ethylcyclobutyl)propanamide
• 1862323-07-6
• 2-Amino-3-(1-ethylcyclobutyl)propanamide

• Inchi： 1S/C9H18N2O/c1-2-9(4-3-5-9)6-7(10)8(11)12/h7H,2-6,10H2,1H3,(H2,11,12)
• InChI Key： HVOAVSQAZLIXCI-UHFFFAOYSA-N
• SMILES： O=C(C(CC1(CC)CCC1)N)N

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.1Ų

Additional information on 2-Amino-3-(1-ethylcyclobutyl)propanamide

Comprehensive Overview of 2-Amino-3-(1-ethylcyclobutyl)propanamide (CAS No. 1862323-07-6)

2-Amino-3-(1-ethylcyclobutyl)propanamide, with the CAS number 1862323-07-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique cyclobutyl ring structure, which is increasingly studied for its potential applications in drug design and development. Researchers are particularly interested in its amide and amino functional groups, which contribute to its reactivity and potential biological activity.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. 2-Amino-3-(1-ethylcyclobutyl)propanamide is often discussed in the context of central nervous system (CNS) disorders, as its structural analogs have shown promise in modulating neurotransmitter activity. This aligns with growing public interest in mental health treatments and neurodegenerative disease research, topics frequently searched in academic and medical circles.

The synthesis of 2-Amino-3-(1-ethylcyclobutyl)propanamide involves multi-step organic reactions, including cyclobutane ring formation and amide coupling. Its molecular weight and logP value suggest favorable drug-like properties, making it a candidate for further pharmacokinetic studies. These characteristics are often queried in drug discovery forums and medicinal chemistry databases, reflecting the compound's relevance to modern pharmaceutical innovation.

From an industrial perspective, CAS 1862323-07-6 is classified as a high-purity reference standard, essential for analytical testing and quality control in API (Active Pharmaceutical Ingredient) production. Laboratories frequently search for stable isotopically labeled versions of such compounds for use in mass spectrometry and metabolomics studies, highlighting its utility in cutting-edge biomarker research.

Environmental and safety profiles of 2-Amino-3-(1-ethylcyclobutyl)propanamide are also critical considerations. While not classified as hazardous, its handling requires standard laboratory precautions, a topic often explored in chemical safety guidelines. This aligns with the broader trend of green chemistry and sustainable synthesis, which dominate contemporary discussions in chemical manufacturing.

In summary, 2-Amino-3-(1-ethylcyclobutyl)propanamide (1862323-07-6) represents a compelling case study in structure-activity relationship (SAR) optimization. Its potential applications span neurological therapeutics, diagnostic reagent development, and molecular probe design, addressing key questions in today's life sciences landscape. As research progresses, this compound may emerge as a cornerstone in next-generation drug candidates, answering frequent queries about innovative treatment modalities.